N-(2-chloro-5-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-chloro-5-fluorophenyl)-2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H12Cl2FN3O2S2/c21-11-1-4-13(5-2-11)26-19(28)18-15(7-8-29-18)25-20(26)30-10-17(27)24-16-9-12(23)3-6-14(16)22/h1-9H,10H2,(H,24,27)
• InChI Key: QEKFBOBPQWMVCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=C(C=CC(=C4)F)Cl)Cl
• Molecular Formula: C20H12Cl2FN3O2S2
• Molecular Weight: 480.4 g/mol

Description

N-(2-chloro-5-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H12Cl2FN3O2S2 and its molecular weight is 480.35. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-fluorophenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantum Chemical Insight and Spectroscopic Analysis

A study provided quantum chemical insights into the molecular structure, NBO analysis, and spectroscopic (FT-IR, FT-Raman) characteristics of a novel anti-COVID-19 molecule closely related to the compound . The research highlighted the molecule's equilibrium geometry, vibrational assignments, and detailed analysis of intermolecular interactions based on Hirshfeld surfaces. Additionally, drug likeness assessments and molecular docking against SARS-CoV-2 protein revealed potential antiviral potency, showcasing the importance of such compounds in antiviral drug development (Mary et al., 2020).

Vibrational Spectroscopic Signatures

Another study characterized the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, which shares a core structure with the compound of interest, focusing on its vibrational spectroscopic signatures. The research utilized density functional theory for geometric equilibrium and vibrational wavenumber explorations, offering insights into the molecule's stability and pharmacokinetic properties through NBO analysis and in-silico docking (Mary, Pradhan, & James, 2022).

Dual Inhibitory Activities

Research on derivatives of thieno[2,3-d]pyrimidine antifolates highlighted potent dual inhibitory activities against thymidylate synthase and dihydrofolate reductase, critical enzymes in the folate pathway. This study underscores the therapeutic potential of such compounds in cancer treatment, demonstrating the diverse applications of thieno[2,3-d]pyrimidine derivatives in medicinal chemistry (Gangjee et al., 2008).

Antitumor Activity of Sulfonamide Derivatives

A synthesis study of sulfonamide derivatives, utilizing 2-chloro-N-(4-sulfamoylphenyl)acetamides as key intermediates, revealed significant cytotoxic activity against breast and colon cancer cell lines. This research contributes to the ongoing search for new anticancer agents, with the structural motif of the compound serving as a backbone for the development of potential therapeutics (Ghorab et al., 2015).